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Cat. No.: B1684127 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of IC-87114 with other selective phosphoinositide

3-kinase (PI3K) p110δ inhibitors, focusing on their biochemical and cellular performance. The

information is intended to assist researchers and drug development professionals in making

informed decisions for their studies.

Introduction to p110δ Inhibition
The p110δ isoform of PI3K is predominantly expressed in hematopoietic cells and plays a

crucial role in the development, proliferation, and function of B cells. Dysregulation of the

p110δ signaling pathway is implicated in various B-cell malignancies and autoimmune

diseases, making it a key therapeutic target. Selective inhibitors of p110δ have emerged as a

promising class of drugs, with several compounds in clinical development and use. This guide

focuses on a comparative analysis of IC-87114, a pioneering selective p110δ inhibitor, against

other notable inhibitors in its class.

Comparative Performance of p110δ Inhibitors
The following tables summarize the in vitro potency and selectivity of IC-87114 and other

selective p110δ inhibitors against the Class I PI3K isoforms. The data is compiled from various

biochemical and cellular assays.

Table 1: Biochemical IC50 Values of Selective p110δ Inhibitors
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IC-87114 500 >100,000 75,000 29,000 >200 150 58
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(CAL-
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2.5 - 19 8,600 4,000 2,100
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~211-

1600
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Parsaclisi

b

(INCB05

0465)

1 >20,000 >20,000 >10,0
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p110δ Inhibitors]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684127#ic-87114-compared-to-other-selective-
p110-delta-inhibitors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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